Cas no 126770-42-1 (1-(6-pyridin-2-ylpyridin-2-yl)ethanone)
126770-42-1 structure
Product Name:1-(6-pyridin-2-ylpyridin-2-yl)ethanone
1-(6-pyridin-2-ylpyridin-2-yl)ethanone Chemical and Physical Properties
Names and Identifiers
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- 1-(6-pyridin-2-ylpyridin-2-yl)ethanone
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- Inchi: InChI=1S/C12H10N2O/c1-9(15)10-6-4-7-12(14-10)11-5-2-3-8-13-11/h2-8H,1H3
- InChI Key: ZHIFOTWXGZPWDH-UHFFFAOYSA-N
- SMILES: CC(=O)C1=NC(=CC=C1)C2=CC=CC=N2
Computed Properties
- Exact Mass: 198.079312947g/mol
- Monoisotopic Mass: 198.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 42.8Ų
1-(6-pyridin-2-ylpyridin-2-yl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM492003-1g |
1-([2,2'-Bipyridin]-6-yl)ethanone |
126770-42-1 | 97% | 1g |
$684 | 2022-06-13 | |
| Alichem | A029184180-1g |
1-([2,2'-Bipyridin]-6-yl)ethanone |
126770-42-1 | 97% | 1g |
$745.56 | 2022-04-03 | |
| Ambeed | A311307-1g |
1-([2,2'-Bipyridin]-6-yl)ethanone |
126770-42-1 | 97% | 1g |
$1419.0 | 2025-02-25 | |
| Ambeed | A311307-250mg |
1-([2,2'-Bipyridin]-6-yl)ethanone |
126770-42-1 | 97% | 250mg |
$554.0 | 2025-02-25 | |
| Ambeed | A311307-100mg |
1-([2,2'-Bipyridin]-6-yl)ethanone |
126770-42-1 | 97% | 100mg |
$314.0 | 2025-02-25 | |
| abcr | AB635169-250mg |
1-([2,2'-Bipyridin]-6-yl)ethanone; . |
126770-42-1 | 250mg |
€889.70 | 2025-04-21 |
1-(6-pyridin-2-ylpyridin-2-yl)ethanone Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
126770-42-1 (1-(6-pyridin-2-ylpyridin-2-yl)ethanone) Related Products
- 108295-42-7([2,2':6',2''-Terpyridine]-6-carboxaldehyde)
- 59576-29-3(Ethanone, 1-(6-phenyl-2-pyridinyl)-)
- 102878-26-2(ketone,6-ethyl-2-pyridylmethyl)
- 49669-26-3(2,2'-Bipyridine-6,6'-dicarbaldehyde)
- 6940-57-4(1-(6-methyl-2-pyridyl)ethanone)
- 1122-62-9(1-(pyridin-2-yl)ethan-1-one)
- 1129-30-2(2,6-Diacetylpyridine)
- 134296-07-4([2,2'-Bipyridine]-6-carbaldehyde)
- 20857-21-0(2-Pyridinecarboxaldehyde,6-acetyl-)
- 30440-88-1(Ethanone,1-(pyridinyl)-)
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